![molecular formula C10H19O7PS B1254720 (R)-Malaoxon](/img/structure/B1254720.png)
(R)-Malaoxon
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Overview
Description
(R)-malaoxon is a diethyl 2-[(dimethoxyphosphoryl)thio]succinate that is the R-enantiomer of malaoxon. It is an enantiomer of a (S)-malaoxon.
Scientific Research Applications
1. Toxic Effects on Cellular Metabolism
(R)-Malaoxon has been studied for its toxic effects on cellular metabolism, specifically in liver cells. In a study by Yan et al. (2019), HepG2 cells treated with this compound exhibited significant oxidative stress and disturbances in amino acid metabolism, as well as pro-inflammatory responses. This study highlights the importance of understanding the differential effects of pesticide enantiomers and metabolites on mammalian cells (Yan et al., 2019).
2. Photocatalysis and Photolysis Studies
This compound has been the subject of research focusing on photocatalysis and photolysis, specifically in relation to other chemicals like malathion and isomalathion. Studies by Bavcon Kralj et al. (2007) evaluated the degradation kinetics, toxicity, and transformation products of this compound under various experimental conditions. This research provides valuable insights into the environmental impact and degradation pathways of this compound (Bavcon Kralj et al., 2007).
3. Genotoxicity and Protective Effects of Antioxidants
This compound's genotoxic effects have been a subject of interest in scientific research. Błasiak and Stankowska (2001) investigated the DNA-damaging effects of this compound on human lymphocytes and found that it can cause oxidative DNA damage. The study also explored the protective effects of α-tocopherol (vitamin E) against this damage, suggesting potential strategies for mitigating the genotoxic effects of this compound (Błasiak & Stankowska, 2001).
4. Bioactivation in the Human Liver
Research by Buratti et al. (2005) provided insights into the bioactivation of this compound in the human liver. This study focused on understanding the cytochrome P450 isoforms involved in the metabolism of this compound and its parent compound, malathion. These findings are significant for understanding the metabolic pathways and potential risks associated with exposure to this compound (Buratti et al., 2005).
Properties
Molecular Formula |
C10H19O7PS |
---|---|
Molecular Weight |
314.29 g/mol |
IUPAC Name |
diethyl (2R)-2-dimethoxyphosphorylsulfanylbutanedioate |
InChI |
InChI=1S/C10H19O7PS/c1-5-16-9(11)7-8(10(12)17-6-2)19-18(13,14-3)15-4/h8H,5-7H2,1-4H3/t8-/m1/s1 |
InChI Key |
WSORODGWGUUOBO-MRVPVSSYSA-N |
Isomeric SMILES |
CCOC(=O)C[C@H](C(=O)OCC)SP(=O)(OC)OC |
Canonical SMILES |
CCOC(=O)CC(C(=O)OCC)SP(=O)(OC)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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